Cas no 830322-61-7 (Thymidine, 3'-tetradecanoate)

• Product Name: Thymidine, 3'-tetradecanoate
• CAS No: 830322-61-7
• MF: C₂₄H₄₀N₂O₆
• MW: 452.58420753479
• CID: 679490
• PubChem ID: 71416582
• Update Time: 2025-04-19

Thymidine, 3'-tetradecanoate Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-tetradecanoate
• [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] tetradecanoate
• 3'-O-Tetradecanoylthymidine
• DTXSID50835960
• 830322-61-7

• Inchi： 1S/C24H40N2O6/c1-3-4-5-6-7-8-9-10-11-12-13-14-22(28)32-19-15-21(31-20(19)17-27)26-16-18(2)23(29)25-24(26)30/h16,19-21,27H,3-15,17H2,1-2H3,(H,25,29,30)/t19-,20+,21+/m0/s1
• InChI Key： LOTYXVCAXKQGIU-PWRODBHTSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)OC(CCCCCCCCCCCCC)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 452.28863700g/mol
• Monoisotopic Mass: 452.28863700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų